Pantoprazole N-Oxide
Pantoprazole N-Oxide
Brand Name:
Vulcanchem
CAS No.:
953787-60-5
VCID:
VC0018355
InChI:
InChI=1S/C16H15F2N3O5S/c1-24-13-5-6-21(22)12(14(13)25-2)8-27(23)16-19-10-4-3-9(26-15(17)18)7-11(10)20-16/h3-7,15H,8H2,1-2H3,(H,19,20)
SMILES:
COC1=C(C(=[N+](C=C1)[O-])CS(=O)C2=NC3=C(N2)C=C(C=C3)OC(F)F)OC
Molecular Formula:
C16H15F2N3O5S
Molecular Weight:
399.4 g/mol
Pantoprazole N-Oxide
CAS No.: 953787-60-5
Reference Standards
VCID: VC0018355
Molecular Formula: C16H15F2N3O5S
Molecular Weight: 399.4 g/mol
CAS No. | 953787-60-5 |
---|---|
Product Name | Pantoprazole N-Oxide |
Molecular Formula | C16H15F2N3O5S |
Molecular Weight | 399.4 g/mol |
IUPAC Name | 6-(difluoromethoxy)-2-[(3,4-dimethoxy-1-oxidopyridin-1-ium-2-yl)methylsulfinyl]-1H-benzimidazole |
Standard InChI | InChI=1S/C16H15F2N3O5S/c1-24-13-5-6-21(22)12(14(13)25-2)8-27(23)16-19-10-4-3-9(26-15(17)18)7-11(10)20-16/h3-7,15H,8H2,1-2H3,(H,19,20) |
Standard InChIKey | BHJURHFGXQKOST-UHFFFAOYSA-N |
SMILES | COC1=C(C(=[N+](C=C1)[O-])CS(=O)C2=NC3=C(N2)C=C(C=C3)OC(F)F)OC |
Canonical SMILES | COC1=C(C(=[N+](C=C1)[O-])CS(=O)C2=NC3=C(N2)C=C(C=C3)OC(F)F)OC |
Synonyms | 6-(Difluoromethoxy)-2-[[(3,4-dimethoxy-1-oxido-2-pyridinyl)methyl]sulfinyl]-1H-benzimidazole; |
PubChem Compound | 23656392 |
Last Modified | Nov 12 2021 |
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